Cas no 356518-29-1 (4-(TRIFLUOROMETHYL)PIPERIDINE-2,6-DIONE)

4-(Trifluoromethyl)piperidine-2,6-dione is a fluorinated heterocyclic compound featuring a piperidine-2,6-dione core substituted with a trifluoromethyl group at the 4-position. This structure imparts unique physicochemical properties, including enhanced lipophilicity and metabolic stability, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The trifluoromethyl group contributes to improved bioavailability and binding affinity in target molecules. Its rigid scaffold is useful for designing enzyme inhibitors and bioactive compounds, particularly in CNS and anticancer drug development. The compound’s high purity and well-defined reactivity profile ensure consistent performance in synthetic applications. Suitable for controlled modifications, it serves as a versatile building block in medicinal chemistry and material science.
4-(TRIFLUOROMETHYL)PIPERIDINE-2,6-DIONE structure
356518-29-1 structure
Product Name:4-(TRIFLUOROMETHYL)PIPERIDINE-2,6-DIONE
CAS No:356518-29-1
MF:
MW:
CID:4649783
PubChem ID:15495950
Update Time:2025-10-29

4-(TRIFLUOROMETHYL)PIPERIDINE-2,6-DIONE Chemical and Physical Properties

Names and Identifiers

    • 4-(trifluoromethyl)piperidine-2,6-dione
    • 4-(TRIFLUOROMETHYL)PIPERIDINE-2,6-DIONE

4-(TRIFLUOROMETHYL)PIPERIDINE-2,6-DIONE Pricemore >>

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Additional information on 4-(TRIFLUOROMETHYL)PIPERIDINE-2,6-DIONE

Recent Advances in the Study of 4-(Trifluoromethyl)piperidine-2,6-dione (CAS: 356518-29-1)

The compound 4-(Trifluoromethyl)piperidine-2,6-dione (CAS: 356518-29-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

Recent studies have highlighted the role of 4-(Trifluoromethyl)piperidine-2,6-dione as a key intermediate in the synthesis of novel bioactive molecules. Its trifluoromethyl group imparts enhanced metabolic stability and lipophilicity, making it a valuable scaffold for drug development. Researchers have successfully utilized this compound in the design of inhibitors targeting various enzymes, including proteases and kinases, which are implicated in numerous diseases such as cancer and inflammatory disorders.

One of the most promising applications of 4-(Trifluoromethyl)piperidine-2,6-dione is in the development of immunomodulatory drugs. A recent study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor for the synthesis of thalidomide analogs, which exhibit potent anti-inflammatory and anti-angiogenic properties. The study reported that derivatives of this compound showed significant activity in reducing TNF-α production, a key cytokine involved in inflammatory responses.

In addition to its immunomodulatory potential, 4-(Trifluoromethyl)piperidine-2,6-dione has also been investigated for its role in central nervous system (CNS) disorders. Preliminary in vitro and in vivo studies have suggested that this compound may modulate neurotransmitter systems, particularly those involving glutamate and GABA. These findings open new avenues for the development of therapeutics targeting epilepsy, anxiety, and neurodegenerative diseases.

The synthesis of 4-(Trifluoromethyl)piperidine-2,6-dione has been optimized in recent years to improve yield and purity. A novel catalytic method employing palladium-based catalysts has been reported to achieve high enantioselectivity, which is crucial for the production of chiral drugs. This advancement addresses previous challenges associated with racemization and has significant implications for the scalable production of this compound.

Despite these promising developments, challenges remain in the clinical translation of 4-(Trifluoromethyl)piperidine-2,6-dione-based therapeutics. Issues such as bioavailability, toxicity, and off-target effects need to be thoroughly investigated. Ongoing research is focused on structure-activity relationship (SAR) studies to optimize the pharmacological profile of this compound and its derivatives.

In conclusion, 4-(Trifluoromethyl)piperidine-2,6-dione (CAS: 356518-29-1) represents a versatile and promising scaffold in medicinal chemistry. Its applications span immunomodulation, CNS disorders, and beyond, with ongoing research efforts aimed at unlocking its full therapeutic potential. Future studies should prioritize translational research to bridge the gap between laboratory findings and clinical applications.

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